Cas no 2034425-97-1 (3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione)

• Product Name: 3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
• CAS No: 2034425-97-1
• MF: C₂₂H₂₀N₆O₃
• MW: 416.43260383606
• CID: 5783150
• PubChem ID: 168001634
• Update Time: 2025-06-12

3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2034425-97-1
• 3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

• Inchi： 1S/C22H20N6O3/c29-20(15-4-1-5-17(14-15)27-11-3-10-24-27)26-12-7-16(8-13-26)28-21(30)18-6-2-9-23-19(18)25-22(28)31/h1-6,9-11,14,16,18H,7-8,12-13H2
• InChI Key： LFOZLSWDMUKELM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=NC2=NC(N1C1CCN(C(C2C=CC=C(C=2)N2C=CC=N2)=O)CC1)=O

Computed Properties

• Exact Mass: 416.15968852g/mol
• Monoisotopic Mass: 416.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 100Ų

Additional information on 3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

Introduction to 3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 2034425-97-1)

3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity and structural complexity. The CAS number 2034425-97-1 provides a unique identifier for this chemical entity, facilitating its recognition and study in scientific literature and industrial applications.

The molecular structure of this compound features a fused pyrido[2,3-d]pyrimidine core, which is a common motif in many bioactive molecules. The presence of multiple nitrogen atoms within this core structure suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the 1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl moiety introduces a benzoyl group linked to a piperidine ring, which is further connected to the pyrido[2,3-d]pyrimidine scaffold. This arrangement creates a diverse array of possible interactions with biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of such heterocyclic compounds in the development of novel therapeutic agents. The pyrido[2,3-d]pyrimidine scaffold is particularly interesting due to its resemblance to several known bioactive molecules, including antiviral and anticancer agents. The introduction of additional functional groups, such as the benzoyl and piperidine components in this compound, can modulate its pharmacological properties and enhance its binding affinity to specific biological targets.

One of the key aspects of studying compounds like 3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is understanding how structural modifications can influence biological activity. The 3-(1H-pyrazol-1-yl)benzoyl group is particularly noteworthy as it combines the properties of both pyrazole and benzoyl moieties. Pyrazole derivatives are known for their versatility in drug design due to their ability to form hydrogen bonds and interact with metal ions. The benzoyl group can further enhance hydrophobic interactions and influence the compound's solubility and bioavailability.

In the context of current research, this compound has been explored for its potential in various therapeutic areas. For instance, studies have suggested that similar heterocyclic structures may exhibit inhibitory effects on enzymes involved in cancer progression. The pyrido[2,3-d]pyrimidine core is structurally related to purine derivatives, which are known for their role in cellular metabolism and signaling pathways. By targeting specific enzymes or receptors within these pathways, compounds like 3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione may offer novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex heterocyclic framework. The introduction of the piperidin-4-yl group is particularly challenging due to its steric constraints and the need for precise functionalization at the 4-position of the piperidine ring.

Biological evaluation of 3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-yl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has revealed promising results in preclinical studies. Initial assays have shown potential inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammation. However， further research is needed to fully elucidate its mechanism of action and assess its safety profile. The compound's unique structural features make it an attractive candidate for further investigation in drug discovery efforts.

The development of new pharmaceuticals relies heavily on the availability of high-quality chemical entities like 3-{1-[3-(1H-pyrazol-1-yl)benzoyl]piperidin-4-y}l)-1H、2 H、 。